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Compound of Interest

Compound Name: 2,2-Di-P-Tolylpropane

Cat. No.: B154404

2,2-di-p-tolylpropane, identified by the CAS Number 1823-31-0, is an organic compound
featuring a central quaternary carbon of a propane backbone connected to two para-tolyl (4-
methylphenyl) groups.[1] Its structure, consisting of two toluene units joined by an
isopropylidene bridge, makes it a significant building block in organic synthesis.[1]

Its unique identification is crucial for regulatory, research, and industrial applications. The key
identifiers and physical properties are summarized below.
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Parameter Value
CAS Number 1823-31-0[1][2]
1-methyl-4-[2-(4-methylphenyl)propan-2-
IUPAC Name yh4-1a-( yiphenylprop
yllbenzene[1]
Benzene, 1,1'-(1-methylethylidene)bis[4-
Synonyms

methyl-], 4,4'-Isopropylideneditoluene[1]

Molecular Formula

C17H20[1]

Molecular Weight

224.34 g/mol [1]

Physical State

Solid at room temperature[1]

Melting Point 78-78.5 °C[1]

Boiling Point 106-115 °C at 0.08 Torr[1]
CC1=CC=C(C=C1)C(C)

SMILES
(C)C2=CC=C(C=C2)C[1]

InChiKey XIAHSIJTUQAWUAW-UHFFFAOYSA-N[1]

Synthesis of 2,2-di-p-tolylpropane: A Validated
Protocol

The synthesis of 2,2-di-p-tolylpropane is most effectively achieved via a Friedel-Crafts
alkylation reaction. This classic method highlights fundamental principles of electrophilic
aromatic substitution and is a cornerstone of carbon-carbon bond formation in organic
chemistry.[3] The following protocol describes the alkylation of toluene with 2-chloro-2-(p-
tolyl)propane.

Expertise & Rationale:

The choice of a Lewis acid catalyst, such as Aluminum chloride (AICI5), is critical. AICls
coordinates with the chlorine atom of the alkyl halide, creating a more potent electrophile (a
tertiary carbocation or a highly polarized complex). This significantly enhances the reactivity
towards the electron-rich toluene ring. The use of nitromethane as a co-catalyst or solvent can
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modulate the activity of AICIs, leading to cleaner reactions and higher yields.[3] Anhydrous
conditions are mandatory, as water would react with and deactivate the AICIs catalyst. The
reaction is typically performed at low temperatures to control the reaction rate and minimize
potential side reactions, such as polysubstitution or isomerization.

Experimental Workflow Diagram
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Caption: Synthetic workflow for 2,2-di-p-tolylpropane via Friedel-Crafts alkylation.
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Step-by-Step Methodology:

Reactor Preparation: A multi-necked, round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet is dried in an oven and cooled under a stream of dry
nitrogen to ensure anhydrous conditions.

Charging Reactants: The flask is charged with anhydrous toluene, which serves as both a
reactant and a solvent. The Lewis acid catalyst, aluminum chloride (AICI3), is added carefully.
[3] The mixture is cooled to 0-5°C using an ice bath.

Electrophile Addition: 2-chloro-2-(p-tolyl)propane, dissolved in a small amount of anhydrous
toluene, is added dropwise from the dropping funnel over 30-60 minutes. The temperature
must be maintained below 5°C to control the exothermic reaction.

Reaction: The reaction mixture is stirred at 0-5°C for an additional 2-4 hours after the
addition is complete. The progress is monitored by Thin Layer Chromatography (TLC) or
Gas Chromatography (GC) until the starting material is consumed.

Quenching: The reaction is carefully quenched by slowly pouring the mixture over crushed
ice, followed by the addition of dilute hydrochloric acid to dissolve the aluminum salts.

Extraction and Wash: The mixture is transferred to a separatory funnel. The organic layer is
separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).
The combined organic layers are washed sequentially with water, a saturated sodium
bicarbonate solution (to neutralize any remaining acid), and brine.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,
and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid is purified by recrystallization from a suitable solvent,
such as ethanol, to yield pure 2,2-di-p-tolylpropane as a crystalline solid.[1]

Spectroscopic Profile

The structural features of 2,2-di-p-tolylpropane give rise to a distinct spectroscopic signature.

The following data are predicted based on established structure-spectra correlations.
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Spectroscopy Predicted Data and Assignments

0 ~7.1 ppm (d, 4H): Aromatic protons ortho to
the isopropylidene bridge. 6 ~7.0 ppm (d, 4H):
Aromatic protons meta to the isopropylidene

1H NMR bridge. & ~2.3 ppm (s, 6H): Methyl protons of
the two tolyl groups (-CHs). & ~1.6 ppm (s, 6H):
Methyl protons of the isopropylidene bridge (-
C(CHs)2-).

0 ~145-148 ppm: Quaternary aromatic carbons
attached to the isopropylidene bridge. & ~135-
137 ppm: Aromatic carbons bearing the methyl
groups. 6 ~128-130 ppm: Aromatic CH carbons.
13C NMR
0 ~42 ppm: Central quaternary carbon of the
isopropylidene bridge. 8 ~31 ppm: Methyl
carbons of the isopropylidene bridge. 6 ~21
ppm: Methyl carbons of the tolyl groups.

~3020-3050: Aromatic C-H stretch. ~2850-2980:

Aliphatic C-H stretch. ~1610, 1510: Aromatic
FT-IR (cm™1) C=C ring stretch. ~815: C-H out-of-plane

bending for a 1,4-disubstituted (para) aromatic

ring.

m/z 224 (M™*): Molecular ion peak. m/z 209 ([M-
M s D CHs]*): Base peak, corresponding to the loss of
ass Spec
P a methyl group to form a stable benzylic

carbocation.

Chemical Reactivity and Applications

The significance of 2,2-di-p-tolylpropane lies in its utility as a versatile chemical intermediate.
[3] Its molecular framework is robust and can be functionalized to create more complex
molecules.

e Polymer Chemistry: Analogous to its well-known counterpart, Bisphenol A (2,2-bis(4-
hydroxyphenyl)propane), 2,2-di-p-tolylpropane can serve as a monomer precursor. The
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methyl groups on the tolyl rings can be oxidized to carboxylic acids or halogenated to
introduce reactive handles for polymerization reactions, leading to the synthesis of
polyesters, polyamides, or other high-performance polymers.

» Scaffold for Drug Discovery: While not a drug itself, the diarylpropane scaffold is of interest in
medicinal chemistry. The spatial arrangement of the two aromatic rings provides a defined
three-dimensional structure that can be used as a core to build and orient other functional
groups. In drug development, such rigid scaffolds are valuable for designing ligands that fit
into the specific binding pockets of biological targets like enzymes or receptors.[4][5]
Professionals in this field can utilize 2,2-di-p-tolylpropane as a starting material to
synthesize libraries of novel compounds for screening. For example, functionalization of the
aromatic rings could introduce pharmacophoric features necessary for biological activity.

 Intermediate for Fine Chemicals: It can be a precursor for creating specialized dyes,
antioxidants, or other fine chemicals where the bulky, lipophilic diarylpropane structure is
desired.[3]

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for 2,2-di-p-tolylpropane is not
widely available, prudent laboratory practice dictates handling it with care, based on the profiles
of structurally similar compounds like 2,2-diphenylpropane.[6][7]

» Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

o Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors. Avoid contact with skin and eyes.[6]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents. Keep the container tightly closed.[6]

o First Aid:
o In case of skin contact: Wash off with soap and plenty of water.[6]

o In case of eye contact: Flush eyes with water as a precaution.[6]
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o If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[6]

o If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[6]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Disclaimer: This information is for guidance only. Always consult the most current Safety Data
Sheet (SDS) from the supplier before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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